Cas no 339364-49-7 (2-Butenedinitrile,2-amino-3-[(1-cyanoethyl)amino]-)

2-Butenedinitrile,2-amino-3-[(1-cyanoethyl)amino]- structure

339364-49-7 structure

Product Name:2-Butenedinitrile,2-amino-3-[(1-cyanoethyl)amino]-

CAS No:339364-49-7

Molecular Formula:C₇H₇N₅

Molecular Weight:161.163979768753

CID:302096

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2-Butenedinitrile,2-amino-3-[(1-cyanoethyl)amino]- Properties

Names and Identifiers

- 2-Butenedinitrile,2-amino-3-[(1-cyanoethyl)amino]-
- 2-Butenedinitrile, 2-amino-3-[(1-cyanoethyl)amino]-
- InChIKey： SYOBOVQJMDSTDJ-SREVYHEPSA-N
- Inchi： 1S/C7H7N5/c1-5(2-8)12-7(4-10)6(11)3-9/h5,12H,11H2,1H3/b7-6-
- SMILES： C(#N)/C(/N)=C(/NC(C#N)C)\C#N

Computed Properties

Exact Mass: 161.07031
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 161.07
Heavy Atom Count: 12
Complexity: 338
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 109A^2

Experimental Properties

PSA: 109.42

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